(E)-N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide
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Description
(E)-N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C22H27N3O4 and its molecular weight is 397.475. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- Novel pyrimidiopyrazole derivatives, including similar compounds, demonstrated significant in vitro antitumor activity against HepG2 cell line. Molecular docking and density functional theory (DFT) studies provided insights into the interaction energies and structural stabilities of these compounds (Fahim, Elshikh, & Darwish, 2019).
Fluorescence Binding Studies
- Synthesized p-hydroxycinnamic acid amides, with structural similarities, showed interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. This research provided insights into the thermodynamics of the binding process and conformational changes in BSA (Meng, Zhu, Zhao, Yu, & Lin, 2012).
Synthesis and Biological Evaluation
- A study on novel pyrazolopyrimidines derivatives, structurally related to the query compound, highlighted their potential as anticancer and anti-5-lipoxygenase agents. These findings were significant in understanding the structure-activity relationship (SAR) of these compounds (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Polymer Chemistry
- Research into the synthesis and polymerization of functional acrylamides, including compounds structurally similar to the query, explored their potential use in the creation of novel polymers. This study provided insights into the monomer's characteristics and polymerization behavior (Ling, Habicher, Kuckling, & Adler, 1999).
Molecular Imprinting
- An investigation into the enhancement of molecular imprinted polymers used a compound structurally similar as a template. This study provided valuable insights into the optimization and application of these polymers in paper sheet preparation, showing effects on tensile strength and antimicrobial activities (Fahim & Abu-El Magd, 2021).
Properties
IUPAC Name |
(E)-N-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4/c1-28-19-9-7-16(13-20(19)29-2)8-10-21(26)23-11-12-25-15-24-18(14-22(25)27)17-5-3-4-6-17/h7-10,13-15,17H,3-6,11-12H2,1-2H3,(H,23,26)/b10-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STXBUXVQSUXPQN-CSKARUKUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)NCCN2C=NC(=CC2=O)C3CCCC3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)NCCN2C=NC(=CC2=O)C3CCCC3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.